Cas no 1261457-25-3 (3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261457-25-3
• MF: C₁₃H₆ClF₆NO
• MW: 341.636263370514
• CID: 4987373
• Update Time: 2025-10-31

3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6ClF6NO/c14-9-4-5-10(12(15,16)17)21-11(9)7-2-1-3-8(6-7)22-13(18,19)20/h1-6H
• InChI Key： JSBGTHIOJYBUCB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)N=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261457-25-3)

The compound 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261457-25-3) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique structural features, including a pyridine core substituted with chloro, trifluoromethoxy, and trifluoromethyl groups, this molecule exhibits remarkable potential for various applications. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethylpyridine derivatives" or "applications of halogenated pyridines", reflecting the growing interest in this compound class.

One of the key reasons for the popularity of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine lies in its structural versatility. The presence of both chloro and trifluoromethyl substituents on the pyridine ring makes it an attractive intermediate for further chemical modifications. Recent trends in chemical research, particularly in the development of novel crop protection agents and pharmaceutical intermediates, have highlighted the importance of such fluorinated compounds. Searches for "fluorinated pyridine derivatives in agrochemistry" or "trifluoromethoxy phenyl compounds in drug discovery" demonstrate the relevance of this molecule in contemporary research.

The synthesis of CAS No. 1261457-25-3 typically involves multi-step organic reactions, with careful consideration given to the introduction of the trifluoromethoxy and trifluoromethyl groups. Modern synthetic approaches often focus on atom-economical methods and green chemistry principles, topics that are increasingly important in chemical manufacturing. Laboratory professionals frequently inquire about "optimized synthesis routes for trifluoromethylpyridines" or "characterization techniques for halogenated aromatics", indicating the practical challenges associated with working with this compound.

From a physicochemical perspective, 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine displays properties typical of fluorinated aromatic compounds, including enhanced lipophilicity and metabolic stability. These characteristics make it particularly valuable in the design of bioactive molecules, as evidenced by the growing number of patent applications incorporating similar structures. The search terms "physicochemical properties of fluorinated pyridines" and "structure-activity relationships of chloro-trifluoromethyl compounds" reflect the scientific community's interest in understanding these aspects.

In the context of material science, derivatives of CAS No. 1261457-25-3 have shown promise in the development of advanced electronic materials and liquid crystals. The electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups can significantly alter the electronic properties of the pyridine system, making it suitable for various optoelectronic applications. Researchers often search for "fluorinated heterocycles in material science" or "halogenated pyridines as building blocks", underscoring the interdisciplinary importance of this compound.

Quality control and analytical characterization of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine present unique challenges due to the presence of multiple halogen atoms and fluorinated groups. Modern analytical techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC are commonly employed for its identification and purity assessment. The frequent searches for "analytical methods for fluorinated compounds" and "characterization of halogenated pyridines" highlight the technical considerations involved in working with this molecule.

Looking toward future applications, CAS No. 1261457-25-3 continues to attract interest as a versatile building block in medicinal chemistry and agrochemical development. The increasing demand for fluorine-containing compounds in these fields, coupled with the unique properties imparted by the trifluoromethoxy moiety, suggests that this compound will remain relevant in chemical research. Emerging search trends such as "next-generation fluorinated agrochemicals" and "sustainable synthesis of halogenated heterocycles" point to the evolving directions in which this chemistry may develop.

Environmental and safety considerations regarding 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine are also important topics of discussion. While not classified as hazardous under standard regulations, proper handling procedures should always be followed when working with halogenated compounds. The scientific community's interest in "environmental fate of fluorinated compounds" and "safe handling of halogenated aromatics" reflects the growing emphasis on responsible chemical research and development practices.

In conclusion, 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261457-25-3) represents a fascinating example of modern fluorine chemistry with broad potential across multiple scientific disciplines. Its unique combination of halogen and fluorinated substituents on a pyridine scaffold makes it a valuable tool for researchers exploring new frontiers in chemical synthesis, material science, and bioactive compound development. As evidenced by current search trends and research publications, this compound continues to inspire innovation and discovery in the chemical sciences.